Cas no 2228947-04-2 ((5-chloro-2-fluoropyridin-3-yl)methanesulfonyl fluoride)

• Product Name: (5-chloro-2-fluoropyridin-3-yl)methanesulfonyl fluoride
• CAS No: 2228947-04-2
• MF: C₆H₄ClF₂NO₂S
• MW: 227.61626625061
• CID: 5937626
• PubChem ID: 165869213
• Update Time: 2025-05-20

(5-chloro-2-fluoropyridin-3-yl)methanesulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• (5-chloro-2-fluoropyridin-3-yl)methanesulfonyl fluoride
• 2228947-04-2
• EN300-1988022

• Inchi： 1S/C6H4ClF2NO2S/c7-5-1-4(3-13(9,11)12)6(8)10-2-5/h1-2H,3H2
• InChI Key： DHTGUSUFDXIQGS-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C(=C1)CS(=O)(=O)F)F

Computed Properties

• Exact Mass: 226.9619336g/mol
• Monoisotopic Mass: 226.9619336g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 55.4Ų

Additional information on (5-chloro-2-fluoropyridin-3-yl)methanesulfonyl fluoride

The Compound CAS No. 2228947-04-2: (5-chloro-2-fluoropyridin-3-yl)methanesulfonyl fluoride

The compound with CAS No. 2228947-04-2, known as (5-chloro-2-fluoropyridin-3-yl)methanesulfonyl fluoride, is a highly specialized chemical entity that has garnered significant attention in the fields of organic synthesis and materials science. This compound is notable for its unique structural features, which include a pyridine ring substituted with chlorine and fluorine atoms, as well as a sulfonyl fluoride group attached to the third position of the ring. The combination of these functional groups makes it a versatile building block for various chemical transformations.

Recent studies have highlighted the potential of (5-chloro-2-fluoropyridin-3-yl)methanesulfonyl fluoride in the development of advanced materials and pharmaceuticals. Researchers have demonstrated that this compound can serve as an efficient precursor for the synthesis of bioactive molecules, particularly those with potential applications in drug discovery. Its sulfonyl fluoride group is particularly valuable in Suzuki-Miyaura coupling reactions, where it can act as a leaving group to facilitate the formation of carbon-sulfur bonds.

In terms of chemical properties, (5-chloro-2-fluoropyridin-3-yl)methanesulfonyl fluoride exhibits high thermal stability and reactivity under specific conditions. The presence of electron-withdrawing groups on the pyridine ring enhances its electrophilic character, making it an excellent substrate for nucleophilic aromatic substitution reactions. This property has been exploited in the synthesis of heterocyclic compounds with complex architectures, which are often challenging to prepare using conventional methods.

From a synthetic perspective, the preparation of (5-chloro-2-fluoropyridin-3-yl)methanesulfonyl fluoride involves a multi-step process that typically begins with the halogenation of pyridine derivatives. The introduction of chlorine and fluorine substituents at specific positions on the ring is critical to achieving the desired reactivity and selectivity. Subsequent functionalization steps, such as sulfonation and fluorination, are carried out under controlled conditions to ensure high yields and purity.

The application of (5-chloro-2-fluoropyridin-3-yl)methanesulfonyl fluoride extends beyond organic synthesis. It has been employed in the development of novel catalysts for industrial processes, where its ability to activate certain chemical transformations has proven advantageous. Additionally, this compound has shown promise in the field of polymer chemistry, where it can be used as a monomer or crosslinking agent to produce materials with tailored properties.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of (5-chloro-2-fluoropyridin-3-yl)methanesulfonyl fluoride. Quantum mechanical calculations have revealed that the sulfonyl fluoride group significantly polarizes the molecule, enhancing its electrophilicity and making it more susceptible to nucleophilic attack. These findings have been instrumental in optimizing reaction conditions for large-scale production.

In conclusion, (5-chloro-2-fluoropyridin-3-yL)methanesulfonyl fluoride is a versatile and valuable compound with a wide range of applications in modern chemistry. Its unique combination of functional groups and reactivity make it an indispensable tool for researchers working in diverse fields such as drug discovery, materials science, and catalysis. As ongoing research continues to uncover new possibilities for this compound, its role in advancing chemical science is expected to grow even further.